N-Acetyl Norgestimate D6
N-Acetyl Norgestimate D6
Labeled intermediate of Norgestimate.
Norgestimate-N-acetate-2,2,4,6,6,10-D6 is a labelled analogue of Norgestimate. Norgestimate is a form of progesterone used with estradiol to treat the symptoms of menopause.
Norgestimate-N-acetate-2,2,4,6,6,10-D6 is a labelled analogue of Norgestimate. Norgestimate is a form of progesterone used with estradiol to treat the symptoms of menopause.
Brand Name:
Vulcanchem
CAS No.:
1263195-02-3
VCID:
VC0196469
InChI:
InChI=1S/C25H33NO4/c1-5-24-13-11-21-20-10-8-19(26-30-17(4)28)15-18(20)7-9-22(21)23(24)12-14-25(24,6-2)29-16(3)27/h2,15,20-23H,5,7-14H2,1,3-4H3/b26-19-/t20-,21+,22+,23-,24-,25-/m0/s1/i7D2,8D2,15D,20D
SMILES:
CCC12CCC3C(C1CCC2(C#C)OC(=O)C)CCC4=CC(=NOC(=O)C)CCC34
Molecular Formula:
C25H33NO4
Molecular Weight:
417.6 g/mol
N-Acetyl Norgestimate D6
CAS No.: 1263195-02-3
Cat. No.: VC0196469
Molecular Formula: C25H33NO4
Molecular Weight: 417.6 g/mol
Purity: 98.8%
* For research use only. Not for human or veterinary use.
Specification
| Description | Labeled intermediate of Norgestimate. Norgestimate-N-acetate-2,2,4,6,6,10-D6 is a labelled analogue of Norgestimate. Norgestimate is a form of progesterone used with estradiol to treat the symptoms of menopause. |
|---|---|
| CAS No. | 1263195-02-3 |
| Molecular Formula | C25H33NO4 |
| Molecular Weight | 417.6 g/mol |
| IUPAC Name | [(3Z,8R,9S,10R,13S,14S,17R)-3-acetyloxyimino-2,2,4,6,6,10-hexadeuterio-13-ethyl-17-ethynyl-7,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C25H33NO4/c1-5-24-13-11-21-20-10-8-19(26-30-17(4)28)15-18(20)7-9-22(21)23(24)12-14-25(24,6-2)29-16(3)27/h2,15,20-23H,5,7-14H2,1,3-4H3/b26-19-/t20-,21+,22+,23-,24-,25-/m0/s1/i7D2,8D2,15D,20D |
| Standard InChI Key | JWLHCJCKDYVRNJ-WNJFDLRSSA-N |
| Isomeric SMILES | [2H]C\1=C2[C@](CC(/C1=N/OC(=O)C)([2H])[2H])([C@H]3CC[C@]4([C@H]([C@@H]3CC2([2H])[2H])CC[C@]4(C#C)OC(=O)C)CC)[2H] |
| SMILES | CCC12CCC3C(C1CCC2(C#C)OC(=O)C)CCC4=CC(=NOC(=O)C)CCC34 |
| Canonical SMILES | CCC12CCC3C(C1CCC2(C#C)OC(=O)C)CCC4=CC(=NOC(=O)C)CCC34 |
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